Cas no 52767-86-9 (2(1H)-Pyrimidinethione, 5-butyl-)

• Product Name: 2(1H)-Pyrimidinethione, 5-butyl-
• CAS No: 52767-86-9
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 1578734
• Update Time: 2024-08-24

2(1H)-Pyrimidinethione, 5-butyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione, 5-butyl-

• Inchi： 1S/C8H12N2S/c1-2-3-4-7-5-9-8(11)10-6-7/h5-6H,2-4H2,1H3,(H,9,10,11)
• InChI Key： TZGHADJZPGPGBG-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(CCCC)C=N1

Computed Properties

• Exact Mass: 168.07226

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 210 °C
• Boiling Point: 254.8±23.0 °C(Predicted)
• PSA: 24.39
• pka: 7.32±0.10(Predicted)